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Compound of Interest

Compound Name: 1,3-Diphenylacetone

Cat. No.: B089425

1,3-Diphenylacetone: A Technical Guide to
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information and handling
precautions for 1,3-diphenylacetone (CAS No. 102-04-5). The following sections detail the
physical and chemical properties, toxicological data, and recommended procedures for safe
use, storage, and disposal. This document is intended to supplement, not replace, institutional
safety protocols and Safety Data Sheets (SDSs).

Chemical and Physical Properties

1,3-Diphenylacetone is a white to yellow crystalline solid.[1][2] It is stable under normal
laboratory conditions.[3][4] Key quantitative physical and chemical data are summarized in
Table 1.
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Property Value Source(s)
Molecular Formula C15H140 [5]
Molecular Weight 210.27 g/mol [5]
Melting Point 30-34 °C [3]
Boiling Point 330 °C [3]
Flash Point >110 °C [4]

- Insoluble in water.[1] Soluble in
Solubility _ [1]
alcohol and oils.[1]

Toxicological Information and GHS Classification

The toxicological profile of 1,3-diphenylacetone is not fully characterized, and there is
conflicting information regarding its classification under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

GHS Classification Discrepancy

A review of various supplier Safety Data Sheets (SDSs) and the European Chemicals Agency
(ECHA) Classification and Labelling (C&L) Inventory reveals inconsistencies in the GHS
classification of 1,3-diphenylacetone.

o Classification as an Irritant: Some suppliers classify 1,3-diphenylacetone as a skin irritant
(Category 2, H315), a serious eye irritant (Category 2A, H319), and may cause respiratory
irritation (Category 3, H335).[3]

o Classification as Non-Hazardous: Conversely, other SDSs and notifications in the ECHA C&L
Inventory state that the substance does not meet the criteria for classification as hazardous.

[6]

The ECHA C&L Inventory is a collection of self-notifications from companies and is not a
harmonized, legally binding classification. The presence of differing classifications indicates a
lack of conclusive data or varying interpretations of the available information.
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Recommendation: In the absence of a harmonized classification, a conservative approach is
recommended. Researchers should handle 1,3-diphenylacetone as a potential skin, eye, and
respiratory irritant.

Acute Toxicity

Limited quantitative data is available on the acute toxicity of 1,3-diphenylacetone. The primary
available metric is the oral LD50 in rats.

Test Species Route Value Source(s)

LD50 Rat Oral >2 g/kg [4]

Qualitative assessments from various sources suggest that 1,3-diphenylacetone may cause
irritation to the skin, eyes, and respiratory tract upon contact or inhalation.[1][4]

Experimental Protocols for Irritation Assessment

While specific irritation studies for 1,3-diphenylacetone are not publicly available, the standard
methodologies for assessing skin and eye irritation are outlined in the OECD Guidelines for the
Testing of Chemicals. These protocols provide a framework for how the irritation potential of a
substance like 1,3-diphenylacetone would be formally evaluated.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline details the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

o Test System: The albino rabbit is the recommended animal model.
e Procedure:
o Asmall area of the animal's fur is clipped.

o A 0.5 mL (for liquids) or 0.5 g (for solids, moistened to a paste) of the test substance is
applied to the skin under a gauze patch.
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o The patch is left in place for a 4-hour exposure period.

o After exposure, the patch is removed, and the skin is cleansed.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The severity of the reactions is scored.

o Classification: The substance is classified as an irritant based on the mean scores for
erythema and edema over a specified period.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline describes the method for determining the potential of a substance to cause eye
irritation or damage.

o Test System: The albino rabbit is the preferred animal model.
e Procedure:

o Asingle dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into
the conjunctival sac of one eye of the animal.

o The other eye remains untreated and serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation. The severity of any lesions is scored.

o Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions.

Handling Precautions and Exposure Controls

Given the potential for irritation, appropriate engineering controls and personal protective
equipment (PPE) are essential when handling 1,3-diphenylacetone.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.
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e An eyewash station and safety shower should be readily accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:
o Wear impervious gloves (e.g., nitrile rubber).
o Alab coat or other protective clothing should be worn to prevent skin contact.

e Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-
approved respirator with a particulate filter is recommended.

The following diagram illustrates the hierarchy of controls for minimizing exposure to 1,3-
diphenylacetone.
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Hierarchy of Controls for 1,3-Diphenylacetone
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(Use a less hazardous alternative)

;

Engineering Controls
(Fume hood, ventilation)

:

Administrative Controls
(SOPs, training)

Least Effective

Personal Protective Equipment
(Gloves, goggles, respirator)
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Hierarchy of controls for safe handling.

First Aid Measures

In the event of exposure to 1,3-diphenylacetone, the following first aid measures should be

taken:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[4]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[4]

Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[5]

o Specific Hazards: In a fire, irritating and toxic gases, including carbon monoxide and carbon
dioxide, may be produced.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

The following workflow should be followed in the event of a spill of 1,3-diphenylacetone.
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1,3-Diphenylacetone Spill Response Workflow

Evacuate immediate area

'
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'
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'

Contain the spill
(Use inert absorbent material)

i

Collect spilled material
(Sweep or scoop into a suitable container)

'

Decontaminate the spill area

y

Dispose of waste in accordance with
local, state, and federal regulations

Spill Cleaned
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Workflow for responding to a spill.
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Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands
thoroughly after handling.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[4]

Disposal Considerations

Dispose of 1,3-diphenylacetone and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not allow the chemical to enter drains or
waterways.

This technical guide is intended to provide a comprehensive overview of the safety and
handling of 1,3-diphenylacetone for a scientific audience. Always consult the most recent
Safety Data Sheet from your supplier and adhere to all institutional and regulatory safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089425#1-3-diphenylacetone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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